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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dicrotophos with other organophosphate

insecticides, focusing on performance, toxicity, and mechanisms of action. The information is

supported by experimental data and detailed methodologies to assist in research and

development.

Performance and Toxicity: A Quantitative
Comparison
Organophosphate insecticides exhibit a wide range of toxicities and efficacy. The following

tables summarize acute toxicity data (LD50 and LC50) for dicrotophos and several other

common organophosphates. Lower LD50/LC50 values indicate higher toxicity. It is important to

note that these values can vary based on the test species, formulation, and environmental

conditions.

Table 1: Acute Oral and Dermal Toxicity (LD50) in Rats

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670484?utm_src=pdf-interest
https://www.benchchem.com/product/b1670484?utm_src=pdf-body
https://www.benchchem.com/product/b1670484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insecticide Oral LD50 (mg/kg) Dermal LD50 (mg/kg)

Dicrotophos 13 - 25[1] 42 - 181[1]

Azinphos-methyl 2.0[2] -

Chlorpyrifos 135 - 163 ~2000

Coumaphos 0.56[2] -

Diazinon 300 - 400 >2150

Dichlorvos 1.8[2] -

Dimethoate 200 - 300 >1000

Malathion 3.8[2] >4000

Parathion 3.2[2] 8[3]

Phorate 4.7[2] -

Tetrachlorvinphos 4000 - 5000 >2500

Table 2: Acute Aquatic Toxicity (LC50) for Gammarus fasciatus (Scud)

Insecticide 24-hour LC50 (µg/L) 96-hour LC50 (µg/L)

Dicrotophos (Bidrin) 5,600[2] 2,600[2]

Coumaphos 0.56[2] 0.15[2]

Dichlorvos 1.8[2] 0.40[2]

Azinphos-methyl 2.0[2] 0.38[2]

Parathion 3.2[2] 1.3[2]

Malathion 3.8[2] 0.76[2]

Phorate 4.7[2] 0.68[2]

Dursban (Chlorpyrifos) 5.6[2] 0.32[2]

Fenthion 220[2] 110[2]
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Dicrotophos is a highly toxic organophosphate, as indicated by its low oral LD50 values in

rats.[1] Its primary use is on cotton to control various sucking and boring pests.[4]

Mechanism of Action: Signaling Pathways
The primary mechanism of action for organophosphate insecticides is the inhibition of

acetylcholinesterase (AChE), an enzyme crucial for nerve function.[5] This inhibition leads to an

accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of cholinergic

receptors and subsequent toxic effects.[6]
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Recent studies suggest that organophosphorus compounds can also induce cellular stress and

apoptosis through the activation of Mitogen-Activated Protein Kinase (MAPK) signaling

pathways.
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Experimental Protocols
The following are generalized protocols for key experiments used to evaluate the efficacy and

toxicity of insecticides.

Determination of Median Lethal Dose (LD50)
This protocol determines the single dose of a substance that will cause the death of 50% of a

group of test animals.
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Methodology:
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Test Animals: Typically, rats or mice are used. A sufficient number of animals are required for

statistical significance.

Dose Preparation: A range of doses of the test insecticide are prepared, usually by serial

dilution in a suitable vehicle.

Administration: The insecticide is administered to different groups of animals, with each

group receiving a different dose. A control group receives only the vehicle. Administration is

typically oral (gavage) or dermal.

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.

Data Analysis: The mortality data is statistically analyzed, often using probit analysis, to

determine the LD50 value, which is the dose estimated to be lethal to 50% of the animals.

Determination of Median Lethal Concentration (LC50)
This protocol is used to determine the concentration of a substance in a medium (e.g., water or

air) that is lethal to 50% of a test population over a specific time.

Methodology:

Test Organisms: The choice of organism depends on the target of the study (e.g., specific

insect pests, aquatic invertebrates).

Concentration Preparation: A series of concentrations of the insecticide are prepared in the

appropriate medium (e.g., water for aquatic tests).

Exposure: Test organisms are exposed to the different concentrations for a fixed period (e.g.,

24, 48, or 96 hours). A control group is exposed to the medium without the insecticide.

Mortality Assessment: At the end of the exposure period, the number of dead organisms in

each group is recorded.

Data Analysis: Similar to LD50 determination, statistical methods like probit analysis are

used to calculate the LC50 value.
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Environmental Fate and Impact
The environmental persistence and mobility of organophosphates are critical factors in their

overall risk assessment.

Persistence: Organophosphates are generally less persistent in the environment than

organochlorine insecticides.[6] However, their degradation rate is influenced by factors such

as pH, temperature, and microbial activity.[7] The half-life of dicrotophos in aqueous

solutions is pH-dependent, ranging from 28 days at pH 9 to 117 days at pH 5.[8]

Mobility: Dicrotophos has intermediate soil mobility.[8] Due to their relative water solubility,

some organophosphates can leach into groundwater.[7]

Ecotoxicity: Dicrotophos is highly toxic to birds and honeybees.[8][9] As seen in Table 2, the

toxicity of organophosphates to aquatic invertebrates varies significantly.

Conclusion
Dicrotophos is a highly effective but also highly toxic organophosphate insecticide. Its

performance against key cotton pests is well-documented.[4] When compared to other

organophosphates, its acute toxicity to mammals is in the higher range. The choice of

insecticide for a particular application requires careful consideration of its efficacy against the

target pest, its toxicity to non-target organisms, and its environmental fate. This guide provides

a comparative framework to aid researchers and professionals in making informed decisions

regarding the use and development of organophosphate insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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